Cas no 1270384-52-5 (1-(4-nitrophenyl)cyclohexan-1-amine)

• Product Name: 1-(4-nitrophenyl)cyclohexan-1-amine
• CAS No: 1270384-52-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6546167
• PubChem ID: 21534362
• Update Time: 2025-05-21

1-(4-nitrophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)cyclohexan-1-amine
• EN300-1843874
• 1270384-52-5

• Inchi： 1S/C12H16N2O2/c13-12(8-2-1-3-9-12)10-4-6-11(7-5-10)14(15)16/h4-7H,1-3,8-9,13H2
• InChI Key： ZRTPTFMFCOKPDJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1(CCCCC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-nitrophenyl)cyclohexan-1-amine

1-(4-Nitrophenyl)cyclohexan-1-amine: A Comprehensive Overview

1-(4-Nitrophenyl)cyclohexan-1-amine, also known by its CAS registry number CAS No. 1270384-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a nitrophenyl substituent. The presence of the nitro group on the phenyl ring introduces interesting electronic properties, making this compound a valuable tool in various chemical and biological studies.

The synthesis of 1-(4-nitrophenyl)cyclohexan-1-amine typically involves a multi-step process, often starting with the preparation of the cyclohexanamine derivative. The introduction of the nitrophenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the production process.

One of the most notable applications of 1-(4-nitrophenyl)cyclohexan-1-amine is in drug discovery. The compound has been explored as a potential lead molecule for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for further preclinical studies. Additionally, the compound has shown potential as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioactive agents.

In recent years, researchers have focused on understanding the pharmacokinetic properties of 1-(4-nitrophenyl)cyclohexan-1-amine. Studies have demonstrated that the compound exhibits moderate bioavailability when administered orally, with a relatively long half-life due to its lipophilic nature. These findings suggest that it could be suitable for sustained-release formulations, which are highly desirable in pharmaceutical development.

The toxicity profile of 1-(4-nitrophenyl)cyclohexan-1-amine has also been extensively investigated. Acute toxicity studies indicate that the compound is relatively non-toxic at therapeutic doses, with no significant adverse effects observed in animal models. However, chronic exposure studies are still needed to fully assess its long-term safety profile.

In conclusion, 1-(4-nitrophenyl)cyclohexan-1-amine represents a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties and promising biological activity make it a valuable asset in the development of novel drugs and advanced materials. As research continues to uncover new insights into its structure-function relationships, this compound is likely to play an increasingly important role in the field of medicinal chemistry.